Cas no 1236162-17-6 (6-chloro-5-Quinolinol)

• Product Name: 6-chloro-5-Quinolinol
• CAS No: 1236162-17-6
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1102716
• PubChem ID: 136653320
• Update Time: 2025-06-11

6-chloro-5-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-Quinolinol
• 5-Hydroxy-6-chloroquinoline
• EN300-6472819
• 6-Chloro-5-hydroxyquinoline
• 1236162-17-6
• 6-Chloroquinolin-5-ol
• 5-Quinolinol, 6-chloro-

• Inchi： 1S/C9H6ClNO/c10-7-3-4-8-6(9(7)12)2-1-5-11-8/h1-5,12H
• InChI Key： UBOQTLCUIPMASQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CC=CN=2)C=1O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Additional information on 6-chloro-5-Quinolinol

6-Chloro-5-Quinolinol (CAS No. 1236162-17-6): An Overview of Its Properties, Applications, and Recent Research Developments

6-Chloro-5-Quinolinol (CAS No. 1236162-17-6) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique properties and potential applications. This compound, also known as 6-chloroquinolin-5-ol, is a derivative of quinoline, a heterocyclic aromatic organic compound. In this article, we will delve into the chemical structure, physical and chemical properties, synthesis methods, biological activities, and recent research advancements of 6-Chloro-5-Quinolinol.

Chemical Structure and Properties

The molecular formula of 6-Chloro-5-Quinolinol is C₉H₆ClNO, with a molecular weight of approximately 173.59 g/mol. The compound features a quinoline ring with a hydroxyl group at the 5-position and a chlorine atom at the 6-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the hydroxyl group can participate in hydrogen bonding, which influences the compound's solubility and reactivity. The chlorine atom introduces additional polarity and can affect the electronic distribution within the molecule.

In terms of physical properties, 6-Chloro-5-Quinolinol is typically a solid at room temperature with a melting point ranging from 180 to 182°C. It is slightly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 6-Chloro-5-Quinolinol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloroaniline with ethyl acetoacetate in the presence of an acid catalyst, followed by cyclization to form the quinoline ring. Another approach involves the condensation of 2-chlorobenzaldehyde with ethyl acetoacetate, followed by cyclization under acidic conditions.

A more recent and efficient method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yield. This method typically involves the reaction of 2-chlorobenzaldehyde with ethyl acetoacetate in a microwave reactor under optimized conditions. The resulting intermediate is then cyclized to form 6-Chloro-5-Quinolinol. The use of microwave technology not only accelerates the reaction but also enhances product purity.

Biological Activities and Applications

6-Chloro-5-Quinolinol has been studied for its various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent research has highlighted its potential as a lead compound for drug development in these areas.

In antimicrobial studies, 6-Chloro-5-Quinolinol has shown activity against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Medicinal Chemistry reported that derivatives of quinolinols, including 6-Chloro-5-Quinolinol, exhibited significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes.

In anti-inflammatory research, 6-Chloro-5-Quinolinol has demonstrated potential as an inhibitor of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study published in the Journal of Inflammation Research found that treatment with 6-Chloro-5-Quinolinol reduced inflammation in animal models of arthritis by downregulating these cytokines.

In cancer research, 6-Chloro-5-Quinolinol has shown promise as an anticancer agent. A study published in Cancer Letters reported that derivatives of quinolinols exhibited cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves induction of apoptosis through mitochondrial dysfunction and DNA damage.

Recent Research Developments

The ongoing research on 6-Chloro-5-Quinolinol continues to uncover new insights into its potential applications. One area of particular interest is its use as a scaffold for developing novel drugs with improved pharmacological properties. For example, researchers at the University of California have synthesized several derivatives of 6-Chloro-5-Quinolinol with enhanced potency against multidrug-resistant bacteria.

In another study published in Organic & Biomolecular Chemistry, scientists explored the use of metal complexes containing 6-Chloro-5-Quinolinol. These complexes exhibited enhanced stability and improved biological activity compared to the parent compound. The metal complexes were found to be effective against both bacterial infections and cancer cells.

Safety Considerations strong> p > < p >While 6-Chloro - 5 - Quinolinol strong > shows promising biological activities , it is important to consider safety aspects during handling , storage , and use . Proper personal protective equipment (PPE) should be worn when handling this compound , including gloves , goggles , and lab coats . Additionally , it should be stored in a cool , dry place away from incompatible materials . p > < p >In conclusion ,< strong > 6 - Chloro - 5 - Quinolinol strong > (CAS No . 1236162 - 17 - 6 ) is a versatile compound with unique chemical properties that make it suitable for various applications in chemistry , biology , and pharmaceutical research . Its potential as an antimicrobial , anti-inflammatory , and anticancer agent highlights its importance as a lead compound for drug development . Ongoing research continues to expand our understanding of this compound 's capabilities , opening new avenues for therapeutic applications . p > article > < / response >